Methyl-[1-(4-trifluoromethyl-phenyl)-piperidin-4-ylmethyl]-amine

• Molecular Formula: C14H19F3N2
• Molecular Weight: 272.31 g/mol
• IUPAC Name: N-methyl-1-[1-[4-(trifluoromethyl)phenyl]piperidin-4-yl]methanamine
• InChI: InChI=1S/C14H19F3N2/c1-18-10-11-6-8-19(9-7-11)13-4-2-12(3-5-13)14(15,16)17/h2-5,11,18H,6-10H2,1H3
• InChI Key: AYPSZBQTWXBLIG-UHFFFAOYSA-N
• Canonical SMILES: CNCC1CCN(CC1)C2=CC=C(C=C2)C(F)(F)F

Description

Methyl-[1-(4-trifluoromethyl-phenyl)-piperidin-4-ylmethyl]-amine is a useful research compound. Its molecular formula is C14H19F3N2 and its molecular weight is 272.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of [1-(4-trifluoromethyl-phenyl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester (45 g; 126 mmol, prepared in accordance with Example 55) in tetrahydrofuran (450 mL) was added over 7 min to a molar solution of lithium aluminium hydride in tetrahydrofuran (377 mL). The resulting mixture was heated to 100° C., and then maintained at that temperature for 195 min. Afterward, the mixture was allowed to cool to room temperature and then poured onto a mixture of ice (500 g) and of 2 N aqueous HCl (350 mL). The organic solvents were removed by evaporation under reduced pressure, and the aqueous phase was basified to a pH of 11 by adding 2 N aqueous NaOH. This resulting in a precipitate, which was filtered and dried at 40° C. under a pressure of 3 mbar to afford the desired product (17.7 g; 65 mmol).